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Compound of Interest

Compound Name: Gold tribromide

Cat. No.: B127331

Essential Safety and Handling Guide for Gold
Tribromide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides immediate
and essential safety and logistical information for the handling of Gold tribromide (AuBrs), a
corrosive material that requires careful management.

Hazard Identification and Personal Protective
Equipment (PPE)

Gold tribromide is classified as a corrosive substance that can cause severe skin burns and
serious eye damage.[1][2] Adherence to stringent safety protocols, including the use of
appropriate Personal Protective Equipment (PPE), is critical to mitigate risks.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

) To protect against chemical
_ Chemical safety goggles or a
Eye/Face Protection ) splashes that can cause
face shield. _
serious eye damage.[3][4]

Chemical-resistant gloves ) i
o To prevent skin contact which
] ] (e.g., nitrile), fully buttoned lab ]
Skin Protection can result in severe burns.[3]
coat, long pants, and closed-

toe shoes. ]

Use in a well-ventilated area or

under a chemical fume hood. If

dust formation is unavoidable, To avoid inhalation of dust or
Respiratory Protection a NIOSH/MSHA or European aerosols which can irritate the

Standard EN 149 approved respiratory system.[3]

respirator with a P3 cartridge is

recommended.

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the stability of Gold
tribromide and prevent accidental exposure.

Handling Procedures:

» Work Area Preparation: Always handle Gold tribromide within a properly functioning
chemical fume hood to minimize inhalation exposure.[3][4] Ensure that an eyewash station
and a safety shower are readily accessible.[3][6]

» Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.

[3]

e Avoid Incompatibilities: Keep Gold tribromide away from oxidizing agents.[3] It is also
sensitive to light and moisture (hygroscopic).

o Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][4]
Contaminated clothing should be removed immediately and washed before reuse.[2]
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Storage Procedures:

e Store in a cool, dry, and well-ventilated place.[3]

o Keep the container tightly closed to prevent exposure to moisture.[3]

o Store in a designated corrosives area, locked up and away from incompatible materials.[2][3]

Emergency Procedures: First Aid and Spill

Response

In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures:

Exposure Route

First Aid Instructions

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, including under the eyelids.[3]

Seek immediate medical attention.[3]

Skin Contact

Take off immediately all contaminated clothing.
[3] Rinse skin with plenty of water and soap.

Seek immediate medical attention.[3]

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration.[3] Seek immediate
medical attention.[3]
Do NOT induce vomiting.[3] Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person.[3] Seek immediate medical

attention.[3]

Spill Response Workflow:

In the event of a Gold tribromide spill, follow the structured procedure below.
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Evacuate immediate area and alert others

Y

Assess the spill
Is it a major or minor spill?

arge quantity,
rapid spread

Small, manageable quantity

Don appropriate PPE

CoplaciEmeroencySelvicestjEbzS (gloves, goggles, lab coat, respirator if needed)

/

Contain the spill
Use absorbent pads or sand

Secure the area
Prevent entry

A

Carefully sweep or scoop up material
Avoid creating dust

A

Place spilled material into a labeled, sealed container for hazardous waste

l

Decontaminate the area
Wash with soap and water

/

Dispose of all contaminated materials as hazardous waste

L

Report the incident to your supervisor

Spill Response Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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